Cas no 172419-44-2 (7-Oxa-2-azabicyclo[4.1.0]hepta-1,3,5-triene)

• Product Name: 7-Oxa-2-azabicyclo[4.1.0]hepta-1,3,5-triene
• CAS No: 172419-44-2
• MF: C₅H₃NO
• MW: 93.0834209918976
• CID: 111496
• PubChem ID: 22252245
• Update Time: 2025-04-18

7-Oxa-2-azabicyclo[4.1.0]hepta-1,3,5-triene Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-2-azabicyclo[4.1.0]hepta-1,3,5-triene
• 7-oxa-5-azabicyclo[4.1.0]hepta-1(6),2,4-triene
• 7-Oxa-2-azabicyclo[4.1.0]hepta-1,3,5-triene(9CI)
• DTXSID00623910
• pyridine ether
• 172419-44-2
• 7-OXA-2-AZABICYCLO[4.1.0]HEPTA-1(6),2,4-TRIENE

• Inchi： 1S/C5H3NO/c1-2-4-5(7-4)6-3-1/h1-3H
• InChI Key： CXVSULTXGLIXRN-UHFFFAOYSA-N
• SMILES： O1C2=C1C=CC=N2

Computed Properties

• Exact Mass: 93.02149
• Monoisotopic Mass: 93.021463719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• PSA: 25.42